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Compound of Interest

Compound Name: Linalyl propionate

Cat. No.: B093896

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of linalyl
propionate in a wide array of organic solvents. Linalyl propionate (C13H22032), a
monoterpenoid ester, is a key component in the fragrance and flavor industries and sees use in
various research and development applications. A clear understanding of its solubility is critical
for formulation, quality control, and the development of novel applications. This document
presents quantitative solubility data, detailed experimental methodologies for solubility
determination, and visual representations of key experimental workflows.

Quantitative Solubility Data

The solubility of linalyl propionate has been determined in numerous organic solvents. The
following table summarizes this quantitative data, presenting the solubility in grams per liter
(g/L) at approximately 25°C, providing a valuable resource for comparative analysis and
solvent selection.
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Solvent Solubility (g/L)
Acetone 920.67
Acetonitrile 565.94
Benzyl alcohol 647.93
n-Butanol 1309.68
sec-Butanol 1537.7
tert-Butanol 1959.86
2-Butoxyethanol 702.22
n-Butyl acetate 1225.06
2-Butanone 1017.76
Chloroform 2949.22
Cyclohexane 714.71
Cyclohexanol 1559.77
Cyclohexanone 1698.93
1,2-Dichlorobenzene 769.27
1,2-Dichloroethane 1125.98
Dichloromethane 1977.29
Diethyl ether 1479.86
Diethylene glycol 606.28
Diisopropyl ether 649.18
Dimethylformamide (DMF) 1114.24
Dimethyl sulfoxide (DMSO) 719.8
1,4-Dioxane 1762.84
Dipropyl ether 827.37
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Ethanol 1276.36
2-Ethoxyethanol 812.88
Ethyl acetate 1139.27
Ethylbenzene 742.27
2-Ethylhexanol 995.74
Ethylene glycol 89.61
n-Heptane 291.74
n-Hexane 712.78
n-Hexanol 1701.68
Isobutanol 1134.25
Isopentanol 1438.49
Isopropanol 1310.53
Methanol 1187.29
2-Methoxyethanol 1009.68
Methyl isobutyl ketone (MIBK) 772.55
Methyl tert-butyl ether (MTBE) 2103.97
N-Methyl-2-pyrrolidone (NMP) 1236.13
n-Octanol 809.19
n-Pentanol 1172.76
n-Propanol 1134.22
2-Propoxyethanol 1352.95
Propylene glycol 262.3
Tetrahydrofuran (THF) 2232.28
Toluene 960.68
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0-Xylene 675.57
m-Xylene 744.53
p-Xylene 897.72

Qualitative solubility information indicates that linalyl propionate is soluble in alcohol and most
fixed oils, slightly soluble in propylene glycol, and insoluble in glycerol[1][2][3][4][5][6]. One
source specifies its solubility in ethanol as 1 mlin 7 ml of 70% alcohol and 1 ml in 2 ml of 80%
alcohol[1][2][3].

Experimental Protocols

The determination of the solubility of a compound like linalyl propionate in organic solvents
typically follows a well-established methodology, such as the shake-flask method. This
approach is considered the gold standard for thermodynamic solubility measurements. The
general protocol involves the following key steps:

1. Preparation of a Saturated Solution:

» An excess amount of linalyl propionate is added to a known volume of the selected organic
solvent in a sealed container, such as a glass vial or flask.

e The mixture is then agitated at a constant temperature for an extended period (e.g., 24 to 72
hours) to ensure that equilibrium is reached between the dissolved and undissolved solute. A
mechanical shaker or orbital incubator is typically used for this purpose to provide consistent
mixing.

2. Phase Separation:

e Once equilibrium is achieved, the undissolved excess linalyl propionate must be separated
from the saturated solution. This is a critical step to prevent interference with the subsequent
concentration analysis.

« Common methods for phase separation include centrifugation, which pellets the solid
material, or filtration through a syringe filter with a pore size small enough to retain the
undissolved particles (e.g., 0.45 pm).
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3. Quantification of the Dissolved Solute:

e The concentration of linalyl propionate in the clear, saturated supernatant or filtrate is then
determined using a suitable analytical technique.

e Gas Chromatography (GC): Due to the volatile nature of linalyl propionate, GC is a highly
effective method for quantification.

o A calibration curve is first established by preparing a series of standard solutions of linalyl
propionate of known concentrations in the solvent of interest.

o An internal standard may be added to both the standards and the sample to improve
accuracy and precision.

o A small, known volume of the saturated solution is injected into the GC, and the peak area
corresponding to linalyl propionate is measured.

o The concentration in the sample is then calculated by comparing its peak area to the
calibration curve.

e High-Performance Liquid Chromatography (HPLC): HPLC can also be employed for the
quantification of linalyl propionate.

o Similar to GC, a calibration curve is generated using standard solutions of known
concentrations.

o The saturated solution is appropriately diluted to fall within the linear range of the
calibration curve and then injected into the HPLC system.

o The concentration is determined by comparing the peak area of the analyte in the sample
to the standard curve.

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key workflows relevant to
the study of linalyl propionate.
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Caption: Workflow for Shake-Flask Solubility Determination.
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Caption: Synthesis Workflow of Linalyl Propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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